Cas no 2229476-57-5 (5-(2-azidoethyl)thiophene-2-carbonitrile)

• Product Name: 5-(2-azidoethyl)thiophene-2-carbonitrile
• CAS No: 2229476-57-5
• MF: C₇H₆N₄S
• MW: 178.214338779449
• CID: 6441163
• PubChem ID: 150255319
• Update Time: 2025-05-19

5-(2-azidoethyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-azidoethyl)thiophene-2-carbonitrile
• EN300-1748648
• 2229476-57-5

• Inchi： 1S/C7H6N4S/c8-5-7-2-1-6(12-7)3-4-10-11-9/h1-2H,3-4H2
• InChI Key： GAKXOGVMGASHQX-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 178.03131738g/mol
• Monoisotopic Mass: 178.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-(2-azidoethyl)thiophene-2-carbonitrile

Introduction to 5-(2-azidoethyl)thiophene-2-carbonitrile (CAS No: 2229476-57-5)

5-(2-azidoethyl)thiophene-2-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2229476-57-5, features a thiophene core substituted with a nitrile group at the 2-position and an azidoethyl side chain at the 5-position. The presence of both the nitrile and azido functional groups makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents and advanced materials.

The thiophene ring is a heterocyclic aromatic compound that is widely recognized for its role in medicinal chemistry due to its stability and ability to interact with biological targets. Thiophene derivatives have been extensively studied for their potential applications in drug design, including antiviral, anticancer, and antimicrobial agents. The incorporation of a nitrile group at the 2-position of the thiophene ring enhances the electrophilicity of the molecule, making it more reactive in nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are fundamental in constructing complex molecular architectures.

The azidoethyl side chain introduces another layer of reactivity to the molecule. Azido groups are well-known for their ability to participate in click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is highly valuable in medicinal chemistry for its efficiency and selectivity in forming carbon-carbon bonds. The combination of the nitrile and azido functional groups in 5-(2-azidoethyl)thiophene-2-carbonitrile makes it an attractive building block for designing molecules with tailored biological activities.

Recent research has highlighted the potential of 5-(2-azidoethyl)thiophene-2-carbonitrile in the development of novel pharmaceuticals. For instance, studies have demonstrated its utility in synthesizing thiophene-based inhibitors targeting enzymes involved in inflammatory pathways. The nitrile group can be converted into amides or carboxylic acids, which are common pharmacophores in drug molecules. Additionally, the azido group can be used to introduce alkyne functionalities via click chemistry, enabling further derivatization into more complex structures.

In materials science, 5-(2-azidoethyl)thiophene-2-carbonitrile has been explored for its potential applications in organic electronics. Thiophene derivatives are known for their semiconducting properties, making them suitable for use in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). The presence of both electron-withdrawing nitrile and electron-donating azido groups can modulate the electronic properties of the molecule, allowing for fine-tuning of device performance.

The synthesis of 5-(2-azidoethyl)thiophene-2-carbonitrile involves multi-step organic transformations that require precise control over reaction conditions. Typically, the synthesis starts with commercially available thiophene derivatives, followed by functionalization at the 2-position with a nitrile group. Subsequently, introduction of the azidoethyl side chain is achieved through nucleophilic substitution or other coupling strategies. The efficiency and yield of these reactions are critical factors that influence the practicality of using this compound as an intermediate.

One of the key challenges in working with 5-(2-azidoethyl)thiophene-2-carbonitrile is handling its reactivity. The azido group is sensitive to thermal and photochemical decomposition, necessitating careful storage and handling conditions. However, advances in synthetic methodologies have improved the stability and handling of azide-containing compounds, making them more accessible for research applications.

Future research directions may explore the use of 5-(2-azidoethyl)thiophene-2-carbonitrile in drug discovery by incorporating it into libraries of compounds for high-throughput screening. Its structural features make it a promising candidate for designing molecules with enhanced binding affinity to biological targets. Additionally, its potential applications in polymer science and nanotechnology could lead to innovative materials with unique electronic and optical properties.

In conclusion,5-(2-azidoethyl)thiophene-2-carbonitrile (CAS No: 2229476-57-5) is a multifunctional compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced materials design. As research continues to uncover new synthetic strategies and applications, this compound is likely to play an increasingly important role in scientific innovation.